- Photodegradation Pathways and Mechanisms of the Herbicide Metamifop in a Water/Acetonitrile Solution, Journal of Agricultural and Food Chemistry, 2010, 58(23), 12357-12365
Cas no 70217-01-5 (Desethylpropionate Fenoxaprop P)
Desethylpropionate Fenoxaprop P Chemical and Physical Properties
Names and Identifiers
-
- 4-((6-Chlorobenzo[d]oxazol-2-yl)oxy)phenol
- 4-[(6-Chloro-1,3-benzoxazol-2-yl)oxy]phenol
- 4-[(6-CHLORO-2-BENZOXAZOLYL)OXY]PHENOL
- Desethylpropionate Fenoxaprop P
- 4-((6-CHLORO-1,3-BENZOXAZOL-2-YL)OXY)PHENOL
- 4-(6'-Chlorbenzoxazolyl-2'-oxy)phenol
- 4-(6-chloro-2-benzoxazolyloxy)phenol
- 4-(6-chloro-benzooxazol-2-yloxy)-phenol
- 4-(6-chlorobenzoxazol-2-yl)phenol
- Phenol,4-((6-chloro-2-benzoxazolyl)oxy)
- 6-Chloro-2-(4-hydroxyphenoxy)-benzoxazole
- 3-Bromo-5-methyl-pyridine-2-carbonitrile
- SCHEMBL6235034
- 4-(6-chloro-benzooxazol-2-yloxy) phenol
- DTXSID20220480
- AKOS022172522
- AE F040356
- NS00067363
- 70217-01-5
- VMFCMPIPSNBHJH-UHFFFAOYSA-N
- Phenol, 4-((6-chloro-2-benzoxazolyl)oxy)-
-
- MDL: MFCD11042376
- Inchi: 1S/C13H8ClNO3/c14-8-1-6-11-12(7-8)18-13(15-11)17-10-4-2-9(16)3-5-10/h1-7,16H
- InChI Key: VMFCMPIPSNBHJH-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)OC(=N2)OC1C=CC(=CC=1)O
Computed Properties
- Exact Mass: 261.01900
- Monoisotopic Mass: 261.019271
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 55.5
Experimental Properties
- Density: 1.449
- Melting Point: Not available
- Boiling Point: 430.4°C at 760 mmHg
- Flash Point: 214.1°C
- Refractive Index: 1.673
- PSA: 55.49000
- LogP: 3.97910
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
Desethylpropionate Fenoxaprop P Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Sealed in dry,2-8°C
Desethylpropionate Fenoxaprop P Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Desethylpropionate Fenoxaprop P Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D289690-1g |
Desethylpropionate Fenoxaprop P |
70217-01-5 | 1g |
$ 160.00 | 2022-06-05 | ||
| TRC | D289690-10g |
Desethylpropionate Fenoxaprop P |
70217-01-5 | 10g |
$ 1270.00 | 2022-06-05 | ||
| Chemenu | CM157499-1g |
4-((6-chlorobenzo[d]oxazol-2-yl)oxy)phenol |
70217-01-5 | 95% | 1g |
$197 | 2024-07-24 | |
| TRC | D289690-1000mg |
Desethylpropionate Fenoxaprop P |
70217-01-5 | 1g |
$196.00 | 2023-05-18 | ||
| TRC | D289690-10000mg |
Desethylpropionate Fenoxaprop P |
70217-01-5 | 10g |
$1533.00 | 2023-05-18 | ||
| Chemenu | CM157499-5g |
4-((6-chlorobenzo[d]oxazol-2-yl)oxy)phenol |
70217-01-5 | 95% | 5g |
$589 | 2021-06-08 | |
| TRC | D289690-5g |
Desethylpropionate Fenoxaprop P |
70217-01-5 | 5g |
$ 800.00 | 2023-09-08 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1070276-1g |
4-[(6-Chloro-2-benzoxazolyl)oxy]phenol |
70217-01-5 | 98% | 1g |
¥1231.00 | 2024-05-03 | |
| Ambeed | A265518-1g |
4-((6-Chlorobenzo[d]oxazol-2-yl)oxy)phenol |
70217-01-5 | 95+% | 1g |
$171.0 | 2025-04-17 |
Desethylpropionate Fenoxaprop P Production Method
Production Method 1
Desethylpropionate Fenoxaprop P Raw materials
Desethylpropionate Fenoxaprop P Preparation Products
- Desethylpropionate Fenoxaprop P (70217-01-5)
- Propanamide, N-methyl-2-oxo-N-phenyl- (61110-50-7)
- 2-Benzoxazolinone (59-49-4)
- 6-Chloro-1,3-benzoxazol-2(3H)-one (19932-84-4)
- N-(2-Fluorophenyl)-2-(4-hydroxyphenoxy)-N-methylpropanamide (256412-88-1)
- Propanamide, N-(2-fluorophenyl)-2-hydroxy-N-methyl- (1257227-64-7)
- 2-[4-(2-Benzoxazolyloxy)phenoxy]-N-(2-fluorophenyl)-N-methylpropanamide (1257227-65-8)
- Fenoxaprop (95617-09-7)
- 2-Fluoro-N-methylaniline (1978-38-7)
- (R)-(+)-2-(4-Hydroxyphenoxy)propionic Acid (94050-90-5)
- 6-Chlorobenzo[d]oxazole (227197-72-0)
Desethylpropionate Fenoxaprop P Suppliers
Desethylpropionate Fenoxaprop P Related Literature
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
Additional information on Desethylpropionate Fenoxaprop P
Desethylpropionate Fenoxaprop P (CAS No. 70217-01-5): An Overview of Its Properties and Applications
Desethylpropionate Fenoxaprop P (CAS No. 70217-01-5) is a synthetic compound that has gained significant attention in the field of agricultural chemistry due to its efficacy as a herbicide. This compound belongs to the aryloxyphenoxypropionate class, which is known for its selective control of grass weeds in various crops. The chemical structure of Desethylpropionate Fenoxaprop P is characterized by its unique functional groups, which contribute to its herbicidal activity and environmental stability.
The molecular formula of Desethylpropionate Fenoxaprop P is C18H20O4, and its molecular weight is approximately 304.34 g/mol. The compound is a white crystalline solid at room temperature and has a melting point of around 95-98°C. It is slightly soluble in water but highly soluble in organic solvents such as acetone, ethanol, and methanol. These physical properties make it suitable for formulation into various agricultural products, including liquid and granular formulations.
The mechanism of action of Desethylpropionate Fenoxaprop P involves the inhibition of acetyl-CoA carboxylase (ACCase), a key enzyme in the fatty acid biosynthesis pathway. By blocking this enzyme, the compound disrupts the synthesis of essential fatty acids, leading to cell membrane instability and ultimately the death of the target weed species. This mode of action makes it highly effective against monocotyledonous weeds, particularly those that are problematic in cereal crops such as wheat, barley, and corn.
In recent years, research has focused on optimizing the application rates and timing of Desethylpropionate Fenoxaprop P to enhance its efficacy while minimizing potential environmental impacts. Studies have shown that the compound can be applied at rates ranging from 0.1 to 0.5 kg/ha, depending on the specific weed species and crop type. The optimal application timing is typically during the early growth stages of the weeds, when they are most vulnerable to herbicidal action.
The environmental fate and behavior of Desethylpropionate Fenoxaprop P have also been extensively studied. Research indicates that the compound has a relatively short half-life in soil, ranging from 14 to 28 days under typical agricultural conditions. This rapid degradation helps to reduce the risk of long-term environmental accumulation and contamination. Additionally, studies have shown that Desethylpropionate Fenoxaprop P has low toxicity to non-target organisms such as birds, fish, and beneficial insects, making it a safer choice for integrated pest management (IPM) strategies.
In terms of safety and regulatory compliance, Desethylpropionate Fenoxaprop P has been evaluated by various regulatory agencies worldwide, including the Environmental Protection Agency (EPA) in the United States and the European Food Safety Authority (EFSA). These evaluations have confirmed that the compound can be used safely when applied according to label instructions. However, it is important for users to follow all recommended safety precautions, such as wearing appropriate personal protective equipment (PPE) during application and storage.
The commercial availability of Desethylpropionate Fenoxaprop P-based products has expanded significantly over the past decade, with several leading agrochemical companies offering formulations tailored to specific crop needs. These products are often used in combination with other herbicides or integrated into broader weed management programs to enhance overall control and reduce the risk of resistance development.
In conclusion, Desethylpropionate Fenoxaprop P (CAS No. 70217-01-5) is a valuable tool in modern agriculture due to its effective weed control properties and favorable environmental profile. Ongoing research continues to refine its use and expand its applications, ensuring that it remains a relevant and important compound in the field of agricultural chemistry.
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